Cas no 1105662-87-0 (Tert-Butyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate)
1105662-87-0 structure
Product Name:Tert-Butyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate
CAS No:1105662-87-0
MF:C11H17NO4
MW:227.2569835186
MDL:MFCD13190429
CID:1040689
PubChem ID:56923823
Update Time:2024-11-03
Tert-Butyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate
- 1-Boc-3-methoxycarbonylmethyleneazetidine
- 1-Boc-3-methoxycarbonylmethylene-azetidine
- 3-methoxycarbonylmethylene-azetidine-1-carboxylic acid tert-butyl ester
- tert-butyl 3-(2-methoxy-2-oxo-ethylidene)azetidine-1-carboxylate
- 1-Boc-3-methoxycarbonylme
- 1-Boc-3-methoxycarbonylme...
- DHTIDVBYPXKXSK-UHFFFAOYSA-N
- BCP12535
- PB13590
- RP07434
- AM90645
- AB1011653
- AB0039559
- Y7042
- ST24
- ST24049777
- J3.
- Tert-Butyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate
-
- MDL: MFCD13190429
- Inchi: 1S/C11H17NO4/c1-11(2,3)16-10(14)12-6-8(7-12)5-9(13)15-4/h5H,6-7H2,1-4H3
- InChI Key: DHTIDVBYPXKXSK-UHFFFAOYSA-N
- SMILES: O(C(N1C/C(=C/C(=O)OC)/C1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 227.11600
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 319
- Topological Polar Surface Area: 55.8
Experimental Properties
- PSA: 55.84000
- LogP: 1.27440
Tert-Butyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Tert-Butyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB00519-0.25g |
Tert-Butyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate |
1105662-87-0 | 97% | 0.25g |
137.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB00519-1g |
Tert-Butyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate |
1105662-87-0 | 97% | 1g |
282.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB00519-5g |
Tert-Butyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate |
1105662-87-0 | 97% | 5g |
906.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB00519-10g |
Tert-Butyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate |
1105662-87-0 | 97% | 10g |
1519.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB00519-25g |
Tert-Butyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate |
1105662-87-0 | 97% | 25g |
3038.00 | 2021-07-09 | |
| TRC | B423278-50mg |
tert-Butyl 3-(2-Methoxy-2-oxoethylidene)azetidine-1-carboxylate |
1105662-87-0 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B423278-100mg |
tert-Butyl 3-(2-Methoxy-2-oxoethylidene)azetidine-1-carboxylate |
1105662-87-0 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B423278-500mg |
tert-Butyl 3-(2-Methoxy-2-oxoethylidene)azetidine-1-carboxylate |
1105662-87-0 | 500mg |
$ 135.00 | 2022-06-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T93390-250mg |
tert-Butyl3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate |
1105662-87-0 | 98% | 250mg |
¥43.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T93390-5g |
tert-Butyl3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate |
1105662-87-0 | 98% | 5g |
¥346.0 | 2024-07-18 |
Tert-Butyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:1105662-87-0)Tert-Butyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate
Order Number:A858100
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:10
Price ($):184.0
Email:sales@amadischem.com
Tert-Butyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1105662-87-0)Tert-Butyl 3-(2-methoxy-2-oxoethylidene)azetidine-1-carboxylate
Purity:99%
Quantity:25g
Price ($):184.0